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Compound of Interest

Compound Name: 4-tert-Butylphenyl salicylate

Cat. No.: B167193

An In-depth Technical Guide to 4-tert-Butylphenyl Salicylate (CAS 87-18-3)

Introduction

4-tert-Butylphenyl salicylate, with the CAS Registry Number 87-18-3, is an aromatic organic
compound.[1] It is structurally defined as the ester of salicylic acid and 4-tert-butylphenol.[1]
Also known by synonyms such as Salicylic Acid 4-tert-Butylphenyl Ester and TBS, this
compound is notable for its application as a light absorber, particularly in plastics intended for
food packaging.[1] Its primary function is to protect materials from degradation by absorbing
ultraviolet (UV) radiation.[1][2] This document provides a comprehensive overview of its
properties, synthesis, and safety profile for researchers and professionals in drug development
and chemical sciences.

Chemical and Physical Properties

4-tert-Butylphenyl salicylate is a white crystalline powder with a slight odor resembling salol.
[1][2] It is practically insoluble in water but shows significant solubility in various organic
solvents.[2][3]

Table 1: General and Physical Properties

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b167193?utm_src=pdf-interest
https://www.benchchem.com/product/b167193?utm_src=pdf-body
https://www.benchchem.com/product/b167193?utm_src=pdf-body
https://www.drugfuture.com/chemdata/4-tert-Butylphenyl-Salicylate.html
https://www.drugfuture.com/chemdata/4-tert-Butylphenyl-Salicylate.html
https://www.drugfuture.com/chemdata/4-tert-Butylphenyl-Salicylate.html
https://www.drugfuture.com/chemdata/4-tert-Butylphenyl-Salicylate.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4342571.htm
https://www.benchchem.com/product/b167193?utm_src=pdf-body
https://www.drugfuture.com/chemdata/4-tert-Butylphenyl-Salicylate.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4342571.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4342571.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB4342571_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167193?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
CAS Number 87-18-3 [1]
Molecular Formula C17H1803 [1]
Molecular Weight 270.32 g/mol [1114]
Appearance White to almost white e
powder/crystal

Melting Point 62-64 °C [1][2]
Boiling Point 367-368 °C (estimated) [5]

Density 1.1141 g/cm3 (rough estimate) [3]

Flash Point 146.3 °C (estimated) [5]

pKa 7.93 £ 0.30 (Predicted) [3]

logP (o/w) 4.708 (estimated) [5]

Table 2: Solubility Data

Solvent Solubility (w/w %) Reference
Water <0.1% [1][2]
Anhydrous Ethanol 79% [1][2]

Ethyl Acetate 153% [1][2]
Methyl Ethyl Ketone 197% [1112]
Toluene 158% [11[2]
Stoddard Solvent 39% [1]

Synthesis of 4-tert-Butylphenyl Salicylate

The primary method for synthesizing 4-tert-Butylphenyl salicylate involves the esterification

of salicylic acid with 4-tert-butylphenol.[1][2] This reaction is typically facilitated by the presence

of a dehydrating agent or catalyst such as phosphorus oxychloride (POCIs).[1][2]
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Experimental Protocol: Esterification of Salicylic Acid

Objective: To synthesize 4-tert-Butylphenyl Salicylate via esterification.

Materials:

Salicylic Acid

o 4-tert-Butylphenol

e Phosphorus oxychloride (POCIs)

» Toluene (or other suitable solvent)

e Sodium carbonate (Na=COs) solution (e.g., 1 M)

o Saturated sodium chloride (brine) solution

o Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0a4)
» Reaction vessel with reflux condenser and stirring mechanism
e Separatory funnel

» Rotary evaporator

o Recrystallization apparatus

Methodology:

e Reaction Setup: In a suitable reaction vessel, combine salicylic acid and 4-tert-butylphenol in
equimolar amounts. Add a solvent such as toluene to facilitate the reaction.

o Catalyst Addition: Slowly add phosphorus oxychloride to the reaction mixture under stirring.
The addition should be controlled to manage any exothermic reaction.

e Reaction: Heat the mixture to reflux and maintain for a period of 3 to 10 hours.[6] The
progress of the reaction can be monitored by techniques such as Thin Layer
Chromatography (TLC).
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Work-up: After cooling to room temperature, the reaction mixture is transferred to a
separatory funnel.

Neutralization and Washing: Wash the organic layer sequentially with a sodium carbonate
solution to neutralize any remaining acidic components, followed by washing with a
saturated brine solution until the aqueous layer is neutral.[6]

Drying: Separate the organic layer and dry it over an anhydrous drying agent like
magnesium sulfate.[6]

Solvent Removal: Filter off the drying agent and remove the solvent from the filtrate using a
rotary evaporator.

Purification: The crude product can be purified by recrystallization from a suitable solvent or
by vacuum distillation to yield 4-tert-Butylphenyl Salicylate.[6]
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Synthesis Workflow for 4-tert-Butylphenyl Salicylate
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4-tert-Butylphenyl Salicylate
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Caption: Synthesis workflow for 4-tert-Butylphenyl Salicylate.
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Applications

The primary application of 4-tert-Butylphenyl salicylate is as a UV absorber.[2] It exhibits
maximum light absorption in the 290-330 nm range, which corresponds to the UVB and part of
the UVA spectrum.[1] This property makes it valuable for stabilizing plastics and preventing
them from degrading when exposed to sunlight. It is used in materials like PVC, polyethylene,
and polyurethane, often at concentrations of 0.2-1.5 parts.[2] It has also been approved as an
indirect food additive for use in adhesives and components of coatings.[5]

Functional Relationship of 4-tert-Butylphenyl Salicylate

4-tert-Butylphenyl Salicylate

(C17H1803)

Property:
Maximum UV Absorption
(290-330 nm)

!

Mechanism:
Absorbs UV Radiation

Function:
UV Stabilizer / Light Absorber

Application:
Protection of Polymers
(PVC, PE, etc.)

Click to download full resolution via product page

Caption: Logical relationship of properties to application.
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Spectroscopic Data

Spectroscopic data is crucial for the structural elucidation and identification of 4-tert-
Butylphenyl salicylate.

Table 3: SpectroscopicData

Technique Key Peaks / Shifts Reference

o (ppm): 10.56 (s, 1H, OH),
8.08-8.06 (m, 1H, Ar-H), 7.47-
7.45 (m, 2H, Ar-H), 7.14-7.12

1H NMR (400 MHz, CDCIs) (M, 2H, Ar-H), 7.04-6.96 (m [4]
2H, Ar-H), 1.34 (s, 9H,

C(CHs)3)

o (ppm): 169.14, 162.26,
149.30, 147.81, 136.39,

13C NMR (15.09 MHz, CDCls) 130.37, 126.53, 120.98, [4]
119.43, 117.84, 111.98, 34.55,
31.41

Mass Spectrometry (GC-MS) m/z: 270 (M+), 135, 121 [4]
Data available from NIST

Infrared (IR) Spectrum [7]

WebBook

Safety and Toxicology

4-tert-Butylphenyl salicylate is considered moderately toxic by ingestion.[2][3] The oral LD50
in mice is reported as 2900 mg/kg.[5] Safety data sheets indicate that it can cause skin and
serious eye irritation. When heated to decomposition, it may emit acrid smoke and irritating
fumes.[2][3]

ble 4: Toxicological

Parameter Value Species Route Reference

LD50 2900 mg/kg Mouse Oral [5]
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Handling Precautions:

o Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face
protection when handling.[8]

» Engineering Controls: Use in a well-ventilated area, preferably with local exhaust ventilation.

o First Aid:

o Skin Contact: Wash off with plenty of soap and water.[8]

o Eye Contact: Rinse cautiously with water for several minutes.[8]

o Ingestion: Rinse mouth with water and do not induce vomiting. Seek immediate medical
attention.[8]

o Storage: Keep container tightly closed and store in a cool, dry, and well-ventilated place.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 4-tert-Butylphenyl Salicylate [drugfuture.com]
o 2. 4-tert-Butylphenyl Salicylate | 87-18-3 [chemicalbook.com]
o 3. 4-tert-Butylphenyl Salicylate CAS#: 87-18-3 [m.chemicalbook.com]

o 4. p-tert-Butylphenyl salicylate | C17H1803 | CID 66597 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 5. 4-tert-butyl phenyl salicylate, 87-18-3 [thegoodscentscompany.com]
e 6. CN102408338A - Synthesis method of salicylate - Google Patents [patents.google.com]
e 7. p-tert-Butylphenylsalicylate [webbook.nist.gov]

e 8. chemicalbook.com [chemicalbook.com]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.chemicalbook.com/msds/4-tert-butylphenyl-salicylate.pdf
https://www.chemicalbook.com/msds/4-tert-butylphenyl-salicylate.pdf
https://www.chemicalbook.com/msds/4-tert-butylphenyl-salicylate.pdf
https://www.chemicalbook.com/msds/4-tert-butylphenyl-salicylate.pdf
https://www.benchchem.com/product/b167193?utm_src=pdf-custom-synthesis
https://www.drugfuture.com/chemdata/4-tert-Butylphenyl-Salicylate.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4342571.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB4342571_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/66597
https://pubchem.ncbi.nlm.nih.gov/compound/66597
http://www.thegoodscentscompany.com/data/rw1465571.html
https://patents.google.com/patent/CN102408338A/en
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C17H18O3/c1-17(2,3)12-8-10-13(11-9-12)20-16(19)14-6-4-5-7-15(14)18/h4-11,18H,1-3H3
https://www.chemicalbook.com/msds/4-tert-butylphenyl-salicylate.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167193?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [4-tert-Butylphenyl salicylate CAS number 87-18-3
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b167193#4-tert-butylphenyl-salicylate-cas-number-87-
18-3-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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